Cas no 1193389-13-7 (1-(Pyrazin-2-yl)propan-2-amine trihydrochloride)

• Product Name: 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride
• CAS No: 1193389-13-7
• MF: C₇H₁₄Cl₃N₃
• MW: 246.565158367157
• CID: 5231059
• Update Time: 2026-03-07

1-(Pyrazin-2-yl)propan-2-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazin-2-yl)propan-2-amine trihydrochloride
• 1-(pyrazin-2-yl)propan-2-aminetrihydrochloride
• 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride

• Inchi： 1S/C7H11N3.3ClH/c1-6(8)4-7-5-9-2-3-10-7;;;/h2-3,5-6H,4,8H2,1H3;3*1H
• InChI Key： ROVIRISQVNOTOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.NC(C)CC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 94.9
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride

1-(Pyrazin-2-yl)propan-2-amine trihydrochloride (CAS No. 1193389-13-7): An Overview of a Promising Compound in Medicinal Chemistry

1-(Pyrazin-2-yl)propan-2-amine trihydrochloride (CAS No. 1193389-13-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(Pyrazin-2-yl)propan-2-amine trihydrochloride is a derivative of pyrazine and propanamine, characterized by its distinctive molecular structure. The compound consists of a pyrazine ring attached to a propanamine moiety, with the entire molecule being trihydrochloride salt. The molecular formula is C₉H₁₄N₄·3HCl, and its molecular weight is approximately 266.65 g/mol. The compound exhibits good solubility in water and polar organic solvents, making it suitable for various biochemical and pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-chloropyrazine with propanamine in the presence of a base, followed by the addition of hydrochloric acid to form the trihydrochloride salt. Another method involves the coupling of 2-pyrazinecarboxaldehyde with propanamine using a reducing agent such as sodium borohydride. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activities

1-(Pyrazin-2-yl)propan-2-amine trihydrochloride has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases. Additionally, studies have shown that 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride can modulate the activity of certain enzymes involved in inflammation, further supporting its therapeutic potential.

Clinical Applications and Research Advancements

The therapeutic potential of 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride has led to increased interest in its clinical applications. Several preclinical studies have evaluated its efficacy in animal models of inflammatory diseases such as arthritis and colitis. These studies have reported significant reductions in inflammation and tissue damage, highlighting the compound's potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has also explored the neuroprotective effects of 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride. Studies have shown that the compound can protect neurons from oxidative stress and reduce neuroinflammation, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride has been evaluated in several preclinical studies. These studies have generally reported low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand the long-term safety and potential side effects of the compound.

Conclusion

In conclusion, 1-(Pyrazin-2-yl)propan-2-amine trihydrochloride (CAS No. 1193389-13-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical applications will emerge, potentially leading to new treatments for various diseases.